molecular formula C16H22O3 B8295025 8-(2-Methylbenzyl)-1,4-dioxaspiro(4.5)decan-8-ol

8-(2-Methylbenzyl)-1,4-dioxaspiro(4.5)decan-8-ol

Cat. No. B8295025
M. Wt: 262.34 g/mol
InChI Key: LUKVKLVNWIAONC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-(2-Methylbenzyl)-1,4-dioxaspiro(4.5)decan-8-ol is a useful research compound. Its molecular formula is C16H22O3 and its molecular weight is 262.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality 8-(2-Methylbenzyl)-1,4-dioxaspiro(4.5)decan-8-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(2-Methylbenzyl)-1,4-dioxaspiro(4.5)decan-8-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

8-(2-Methylbenzyl)-1,4-dioxaspiro(4.5)decan-8-ol

Molecular Formula

C16H22O3

Molecular Weight

262.34 g/mol

IUPAC Name

8-[(2-methylphenyl)methyl]-1,4-dioxaspiro[4.5]decan-8-ol

InChI

InChI=1S/C16H22O3/c1-13-4-2-3-5-14(13)12-15(17)6-8-16(9-7-15)18-10-11-19-16/h2-5,17H,6-12H2,1H3

InChI Key

LUKVKLVNWIAONC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1CC2(CCC3(CC2)OCCO3)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-methylbenzyl chloride (0.579 g, 4.12 mmol) in THF (20 mL) was treated with Mg (0.180 g, 7.50 mmol) and strirred at room temperature until all the Mg had dissolved. The mixture was cooled to 0° C., treated with a solution of 1,4-cyclohexanedione mono-ethylene ketal (0.579 g, 4.12 mmol) in THF (50 mL), warmed to room temperature, stirred overnight, quenched with saturated NH4Cl (100 mL), and extracted with ethyl acetate (3×100 mL). The combined extracts were washed with water and brine, dried (Na2SO4), filtered, and concentrated. The concentrate was purified by flash column chromatography on silica gel with 6:1 hexanes/ethyl acetate to provide the desired product (0.48 g, 44%) MS (ESI) m/e 262 (M+H)+.
Quantity
0.579 g
Type
reactant
Reaction Step One
[Compound]
Name
Mg
Quantity
0.18 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
[Compound]
Name
Mg
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0.579 g
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Three
Yield
44%

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